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Introduction

BAY-2413555 is a potent and selective positive allosteric modulator (PAM) of the M2
muscarinic acetylcholine receptor (M2R).[1] As a PAM, BAY-2413555 does not activate the
M2R directly but enhances the receptor's response to the endogenous agonist, acetylcholine
(ACh).[2][3] This is achieved by increasing the affinity of ACh for the M2R, which results in a
leftward shift of the acetylcholine concentration-response curve.[2] The M2R is a Gai/o-coupled
G protein-coupled receptor (GPCR) predominantly expressed in the heart, where it plays a
crucial role in regulating heart rate.[4] These application notes provide detailed protocols for
utilizing BAY-2413555 in common cell-based assays to characterize its PAM activity.

Mechanism of Action: M2 Receptor Signaling

The M2R primarily couples to the Gai/o family of G proteins. Upon activation by an agonist like
acetylcholine, the Gai subunit inhibits adenylyl cyclase, leading to a decrease in intracellular
cyclic AMP (cAMP) levels. The dissociated Gy subunits can directly activate G protein-gated
inwardly rectifying potassium (GIRK) channels, causing membrane hyperpolarization. In
recombinant cell systems, the M2R can be co-expressed with a promiscuous G protein like
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Gaq or a chimeric Ga protein (e.g., Gai/qg), to redirect the signaling through the Gaqg pathway.
This allows for the measurement of receptor activation via intracellular calcium mobilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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